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Compound of Interest

Compound Name: 5-Hydroxypiperidin-2-one

Cat. No.: B102186 Get Quote

This guide provides a comprehensive overview of (S)-5-Hydroxypiperidin-2-one, a valuable

chiral building block in synthetic organic chemistry and drug development. It details the

compound's chemical identity, physical properties, synthesis protocols, and its applications in

the synthesis of complex molecules.

Chemical Identity and Structure
(S)-5-Hydroxypiperidin-2-one is a cyclic organic compound featuring a piperidine ring. Its

chemical structure and identifying information are crucial for researchers and scientists.

Chemical Structure:

Caption: 2D Structure of (S)-5-Hydroxypiperidin-2-one

Table 1: Compound Identification
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Identifier Value

CAS Number 24211-54-9[1][2][3][4]

Molecular Formula C5H9NO2[1][2][3]

Molecular Weight 115.13 g/mol [1][2][3]

IUPAC Name (5S)-5-hydroxypiperidin-2-one[4]

Synonyms

(S)-5-Hydroxy-2-piperidinone, (5S)-5-

hydroxypiperidin-2-one, (-)-(5S)-5-hydroxy-

piperidin-2-one[1][3]

SMILES N1C--INVALID-LINK--CCC1=O[3]

InChI Key GPRZVNYVEZZOKH-BYPYZUCNSA-N[1][3]

Physicochemical Properties
The physical and chemical properties of (S)-5-Hydroxypiperidin-2-one are essential for its

handling, storage, and application in various chemical reactions.

Table 2: Physicochemical Data

Property Value

Melting Point 123-124 °C[3]

Boiling Point 352.3 ± 35.0 °C (Predicted)[3]

Density 1.199 ± 0.06 g/cm³ (Predicted)[3]

Appearance Off-white to light brown solid[3]

Storage Temperature 2-8 °C[2][3]

Synthesis and Experimental Protocols
The synthesis of enantiomerically pure (S)-5-Hydroxypiperidin-2-one is a key process for its

use in further chemical synthesis. A common method involves the reduction of a corresponding
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azide precursor.

Experimental Protocol: Synthesis from (S)-5-(azidomethyl)dihydrofuran-2(3H)-one

A documented procedure for the synthesis of (S)-5-hydroxypiperidin-2-one involves the

hydrogenation of (S)-5-(azidomethyl)dihydrofuran-2(3H)-one.[3]

Materials:

(S)-5-(azidomethyl)dihydrofuran-2(3H)-one (CAS: 24211-53-8)

Anhydrous methanol

20% Palladium hydroxide on carbon (Pd(OH)₂/C)

Hydrogen gas (H₂)

Diatomaceous earth

Procedure:

Dissolve the starting azide (1.5 g, 10.62 mmol) in anhydrous methanol.

Add 20% Pd(OH)₂/C (0.037 g, 0.53 mmol) to the solution.

Stir the reaction mixture at 25°C for 24 hours under a hydrogen atmosphere (1 atm).

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, remove the catalyst by filtration through diatomaceous earth.

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography to yield (S)-5-hydroxypiperidin-2-one.

Workflow Diagram for Synthesis:
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Reaction Setup

Reaction

Workup and Purification

Dissolve (S)-5-(azidomethyl)dihydrofuran-2(3H)-one in anhydrous methanol

Add 20% Pd(OH)2/C

Stir at 25°C for 24h under H2 atmosphere (1 atm)

Monitor reaction by TLC

Filter through diatomaceous earth to remove catalyst

Concentrate filtrate under reduced pressure

Purify by column chromatography

(S)-5-Hydroxypiperidin-2-one

Click to download full resolution via product page

Caption: Synthesis workflow for (S)-5-Hydroxypiperidin-2-one.

Applications in Synthesis
(S)-5-Hydroxypiperidin-2-one serves as a versatile chiral building block for the synthesis of

more complex and biologically active molecules. Its stereocenter and functional groups allow

for the creation of enantiomerically pure compounds.

Role as a Chiral Building Block:

The primary application of (S)-5-Hydroxypiperidin-2-one is in the enantioselective synthesis

of novel compounds. For instance, it is used in the synthesis of peptides containing

cyclopropane pipecolic acid, which can act as proline mimetics to study protein-ligand

interactions.[3] The R-enantiomer, (R)-5-Hydroxypiperidin-2-one, is noted as an intermediate

in the biosynthesis of the neurotransmitter gamma-aminobutyric acid (GABA) and the amino

acid proline, highlighting the importance of this structural motif in biological systems.[5]
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Logical Relationship Diagram:

Synthetic Applications

(S)-5-Hydroxypiperidin-2-one
(Chiral Building Block)

Enantioselective synthesis of peptides with cyclopropane pipecolic acid

Probing protein-ligand interactions Generation of novel bioactive compounds

Click to download full resolution via product page

Caption: Applications of (S)-5-Hydroxypiperidin-2-one in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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